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Compound of Interest

Compound Name:
5-Iodo-2-

thiophenecarboxaldehyde

Cat. No.: B1304914 Get Quote

Technical Safety Guide: 5-Iodo-2-
thiophenecarboxaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 5-Iodo-2-
thiophenecarboxaldehyde (CAS No. 5370-19-4), a key intermediate in various synthetic

applications. The following sections detail its physical and chemical properties, hazard

classifications, and recommended safety protocols to ensure safe handling and use in a

laboratory setting.

Core Safety & Property Data
The quantitative data for 5-Iodo-2-thiophenecarboxaldehyde is summarized below, providing

a clear reference for its physical and chemical characteristics.

Physical and Chemical Properties
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Property Value Source

CAS Number 5370-19-4 [1][2]

Molecular Formula C₅H₃IOS [1][2]

Molecular Weight 238.05 g/mol [2]

Physical Form Powder

Melting Point 50-51 °C

Boiling Point 283.6 °C at 760 mmHg [1][3]

Density 2.113 g/cm³ [1]

Flash Point 125.3 °C [1][3]

Hazard Identification and Classification
5-Iodo-2-thiophenecarboxaldehyde is classified as a hazardous substance. The following

table outlines its GHS hazard statements.

GHS Classification Hazard Statement Code

Acute Toxicity, Oral Harmful if swallowed H302

Acute Toxicity, Dermal Harmful in contact with skin H312

Skin Irritation Causes skin irritation H315

Eye Irritation Causes serious eye irritation H319

Acute Toxicity, Inhalation Harmful if inhaled H332

Specific Target Organ Toxicity May cause respiratory irritation H335

Signal Word:Warning[4] GHS Pictogram: GHS07 (Exclamation mark)[4]

Experimental Protocols and Handling
Given the hazardous nature of this compound, strict adherence to safety protocols is

mandatory.
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Personal Protective Equipment (PPE) and Engineering
Controls
A detailed workflow for establishing a safe working environment is depicted below.

Personal Protective Equipment (PPE)
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Caption: Recommended workflow for handling 5-Iodo-2-thiophenecarboxaldehyde.

First Aid Measures
In case of exposure, the following first aid measures should be taken immediately. A logical

decision-making process for first responders is outlined in the diagram below.
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Caption: First aid decision pathway following exposure.

Storage and Disposal
Storage: Store in a cool, dry, and well-ventilated area. Keep the container tightly sealed and

store under an inert gas is recommended. Ideal storage temperature is between 2-8°C.[2]
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Disposal: Dispose of this chemical and its container in accordance with local, regional, and

national regulations. Do not allow it to enter the environment.

Precautionary Statements for Safe Handling
A comprehensive list of precautionary statements is provided by the supplier. Key

recommendations include:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [5-Iodo-2-thiophenecarboxaldehyde safety data sheet
(SDS) information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1304914#5-iodo-2-thiophenecarboxaldehyde-safety-
data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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